1-ethoxy-3-phenylquinoxalin-2(1H)-one 4-oxide

• IUPAC Name: 1-ethoxy-4-oxido-3-phenylquinoxalin-4-ium-2-one
• InChI: InChI=1S/C16H14N2O3/c1-2-21-18-14-11-7-6-10-13(14)17(20)15(16(18)19)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key: CNFIFBUFVXKOLL-UHFFFAOYSA-N
• Canonical SMILES: CCON1C2=CC=CC=C2[N+](=C(C1=O)C3=CC=CC=C3)[O-]
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• Solubility: >42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethoxy-3-phenylquinoxalin-2(1H)-one 4-oxide is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
The exact mass of the compound 1-ethoxy-3-phenyl-2(1H)-quinoxalinone 4-oxide is 282.10044231 g/mol and the complexity rating of the compound is 429. The solubility of this chemical has been described as >42.3 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

1-Ethoxy-3-phenyl-2(1H)-quinoxalinone 4-oxide and its derivatives have been a subject of research due to their intriguing chemical properties and potential applications. These compounds undergo various chemical reactions that have been extensively studied to understand their behavior and applications better.

• Chemical Behavior and Derivative Formation : Quinoxaline 1,4-dioxides, including derivatives close to 1-ethoxy-3-phenyl-2(1H)-quinoxalinone 4-oxide, undergo reactions with acetic anhydride to yield acetoxy and hydroxy derivatives. These reactions demonstrate the facile hydrolysis and potential for various derivative formations of quinoxaline dioxides, which could be leveraged in synthetic chemistry for creating novel compounds (Ahmed et al., 1987).

Biological Activities

1-Ethoxy-3-phenyl-2(1H)-quinoxalinone 4-oxide derivatives exhibit a range of biological activities, making them valuable for pharmaceutical research and development.

• Antibacterial and Antifungal Properties : New derivatives of quinoxaline 1,4-di-N-oxides have been synthesized and shown to possess significant antibacterial and antifungal activities. This opens up possibilities for their use in developing new antimicrobial agents (Soliman, 2013).

• Anti-leishmanial Activity : Certain ring-substituted derivatives of 3-phenyl-1-(1,4-di-N-oxide quinoxalin-2-yl)-2-propen-1-one have shown promising in vitro leishmanicidal activity. This highlights the potential of quinoxaline derivatives in developing treatments for leishmaniasis, a neglected tropical disease (Burguete et al., 2008).